Cas no 60793-22-8 (methyl (3R)-3-hydroxypentanoate)

methyl (3R)-3-hydroxypentanoate structure
60793-22-8 structure
Product Name:methyl (3R)-3-hydroxypentanoate
CAS No:60793-22-8
MF:C6H12O3
MW:132.157682418823
CID:502909
PubChem ID:11804797
Update Time:2025-04-19

methyl (3R)-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 3-hydroxy-, methyl ester, (3R)-
    • (-)-Methyl (R)-3-Hydroxypentanoate
    • (?)-Methyl (R)-3-hydroxyvalerate
    • METHYL (R)-3-HYDROXYPENTANOATEMETHYL (R)-3-HYDROXYVALERATE
    • (-)-(3R)-methyl 3-hydroxypentanoate
    • (-)-Methyl (R)-3-hydroxyvalerate
    • (R)-(-)-methyl 3-hydroxypentanoate
    • (S)-Methyl3-Hydroxypentanoate
    • 56655_ALDRICH
    • 56655_FLUKA
    • CTK2F2765
    • D-(-)-methyl-2-hydroxybutanoate
    • KB-00108
    • methyl (3R)-(-)-3-hydroxypentanoate
    • methyl (3R)-hydroxypentanoate
    • methyl (R)-3-hydroxypentanoate
    • methyl D-(R)-3-hydroxypentanoate
    • methyl (3R)-3-hydroxypentanoate
    • DTXSID90472999
    • AKOS015842056
    • SCHEMBL1505898
    • EN300-1847379
    • (-)-Methyl (R)-3-hydroxyvalerate, >=98.0% (sum of enantiomers, GC)
    • (R)-methyl 3-hydroxypentanoate
    • inverted exclamation markY98.0% (sum of enantiomers, GC)
    • Pentanoic acid,3-hydroxy-,methyl ester,(3R)-
    • methyl (R)-3-hydroxy-pentanoate
    • G71280
    • 60793-22-8
    • methyl (r)-3-hydroxyvalerate
    • MDL: MFCD00077796
    • Inchi: 1S/C6H12O3/c1-3-5(7)4-6(8)9-2/h5,7H,3-4H2,1-2H3
    • InChI Key: XHFXKKFVUDJSPJ-UHFFFAOYSA-N
    • SMILES: CCC(CC(OC)=O)O

Computed Properties

  • Exact Mass: 132.07866
  • Monoisotopic Mass: 132.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 90.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.029 g/mL at 20 °C(lit.)
  • Melting Point: Not available
  • Boiling Point: 68-70 °C/5 mmHg(lit.)
  • Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
  • Refractive Index: n20/D 1.427
  • PSA: 46.53
  • Solubility: Not available
  • Optical Activity: [α]20/D −37±3°, c = 1% in chloroform
  • Vapor Pressure: 0.1±0.9 mmHg at 25°C

methyl (3R)-3-hydroxypentanoate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02658-5ml
Pentanoic acid, 3-hydroxy-, methyl ester, (3R)-
60793-22-8 ≥98.0% (sum of enantiomers, GC)
5ml
¥6058.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02658-1ml
Pentanoic acid, 3-hydroxy-, methyl ester, (3R)-
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1ml
¥1418.0 2024-07-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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methyl (3R)-3-hydroxypentanoate
60793-22-8
1ml
¥1177.21 2023-12-03
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
56655-5ML
methyl (3R)-3-hydroxypentanoate
60793-22-8 ≥98.0% (sum of enantiomers, GC)
5ML
¥5801.85 2022-02-24
Enamine
EN300-1847379-1g
methyl (3R)-3-hydroxypentanoate
60793-22-8
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$1658.0 2023-09-19
Enamine
EN300-1847379-5g
methyl (3R)-3-hydroxypentanoate
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$4806.0 2023-09-19
Enamine
EN300-1847379-10g
methyl (3R)-3-hydroxypentanoate
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10g
$7128.0 2023-09-19
Enamine
EN300-1847379-0.05g
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$1393.0 2023-09-19
Enamine
EN300-1847379-0.1g
methyl (3R)-3-hydroxypentanoate
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$1459.0 2023-09-19
Enamine
EN300-1847379-0.25g
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